Cas no 2227724-20-9 ((1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol)

(1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol is a chiral indole-derived trifluoroethanol compound with potential applications in pharmaceutical and agrochemical research. Its stereospecific (1R) configuration and trifluoromethyl group enhance its utility as a building block for bioactive molecules, offering improved metabolic stability and binding affinity. The 6-chloro substitution on the indole ring further modifies electronic properties, facilitating selective interactions in target systems. This compound is particularly valuable in asymmetric synthesis and medicinal chemistry, where its rigid structure and fluorine atoms contribute to optimized pharmacokinetic profiles. High purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for use in small-molecule drug discovery and enzyme inhibition studies.

(1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol structure

2227724-20-9 structure

Product Name:(1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol

CAS No:2227724-20-9

MF:C₁₀H₇ClF₃NO

MW:249.61689209938

CID:5793806

PubChem ID:165780097

Update Time:2025-10-14

(1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2227724-20-9
- (1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol
- EN300-1942435
- Inchi： 1S/C10H7ClF3NO/c11-5-1-2-6-7(4-15-8(6)3-5)9(16)10(12,13)14/h1-4,9,15-16H/t9-/m1/s1
- InChI Key： DULCHJBWIUWVHC-SECBINFHSA-N
- SMILES： ClC1C=CC2=C(C=1)NC=C2[C@H](C(F)(F)F)O

Computed Properties

Exact Mass: 249.0168260g/mol
Monoisotopic Mass: 249.0168260g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 36Å²

(1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1942435-0.05g	(1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol	2227724-20-9	0.05g	$1381.0	2023-09-17
Enamine	EN300-1942435-0.1g	(1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol	2227724-20-9	0.1g	$1447.0	2023-09-17
Enamine	EN300-1942435-0.25g	(1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol	2227724-20-9	0.25g	$1513.0	2023-09-17
Enamine	EN300-1942435-0.5g	(1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol	2227724-20-9	0.5g	$1577.0	2023-09-17
Enamine	EN300-1942435-1.0g	(1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol	2227724-20-9	1g	$1643.0	2023-05-31
Enamine	EN300-1942435-2.5g	(1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol	2227724-20-9	2.5g	$3220.0	2023-09-17
Enamine	EN300-1942435-5.0g	(1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol	2227724-20-9	5g	$4764.0	2023-05-31
Enamine	EN300-1942435-10.0g	(1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol	2227724-20-9	10g	$7065.0	2023-05-31
Enamine	EN300-1942435-1g	(1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol	2227724-20-9	1g	$1643.0	2023-09-17
Enamine	EN300-1942435-5g	(1R)-1-(6-chloro-1H-indol-3-yl)-2,2,2-trifluoroethan-1-ol	2227724-20-9	5g	$4764.0	2023-09-17